N-(3,5-dimethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(3-oxothiomorpholin-2-yl)acetamide
• InChI: InChI=1S/C14H18N2O2S/c1-9-5-10(2)7-11(6-9)16-13(17)8-12-14(18)15-3-4-19-12/h5-7,12H,3-4,8H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key: GFWXKCHMDVFJOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CC2C(=O)NCCS2)C
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

N-(3,5-dimethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide, also known as DMTM, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMTM belongs to a class of compounds called thiomorpholines, which have shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory process. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been shown to reduce the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3,5-dimethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide is its potential therapeutic applications. It has shown promising results in various scientific research studies and may have the potential to be developed into a new drug for the treatment of inflammatory and neurological disorders, as well as cancer. However, one of the limitations of this compound is its low solubility in water, which may limit its bioavailability and effectiveness in vivo.

Future Directions

There are several future directions for the study of N-(3,5-dimethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo, in order to optimize its dosing and administration. Additionally, it may be worthwhile to investigate the potential use of this compound in combination with other drugs for the treatment of various diseases. Finally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound in humans.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide has been studied extensively for its potential therapeutic applications. It has shown promising results in various scientific research studies, including anti-inflammatory, analgesic, and antitumor activity. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.